[(1R,5R)-Spiro[3-oxabicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl]methanesulfonyl chloride

• IUPAC Name: [(1R,5R)-spiro[3-oxabicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl]methanesulfonyl chloride
• InChI: InChI=1S/C9H13ClO3S/c10-14(11,12)6-8-4-7(8)5-13-9(8)2-1-3-9/h7H,1-6H2/t7-,8+/m0/s1
• InChI Key: DDYJTKRQZKPCBR-JGVFFNPUSA-N
• Canonical SMILES: C1CC2(C1)C3(CC3CO2)CS(=O)(=O)Cl
• Isomeric SMILES: C1CC2(C1)[C@]3(C[C@H]3CO2)CS(=O)(=O)Cl
• Molecular Formula: C9H13ClO3S
• Molecular Weight: 236.72 g/mol
• CAS No.: 2155840-57-4

Description

[(1R,5R)-Spiro[3-oxabicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl]methanesulfonyl chloride is a structurally complex organosulfur compound characterized by a spirocyclic framework combining a 3-oxabicyclo[3.1.0]hexane ring and a cyclobutane moiety. The methanesulfonyl chloride (-SO₂Cl) group attached to the spiro carbon renders it highly electrophilic, making it a valuable intermediate in synthesizing sulfonamides, sulfonate esters, and other derivatives for pharmaceutical or materials science applications . Its stereochemistry ((1R,5R)) is critical for enantioselective interactions in drug design or catalysis.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Functional Group Comparisons

Table 1: Key Structural and Physical Properties of Analogous Compounds

Compound Name	CAS	Molecular Formula	Molar Mass (g/mol)	Functional Group	Key Structural Features
[(1R,5R)-Spiro[3-oxabicyclo[3.1.0]hexane-2,1'-cyclobutane]-1-yl]methanesulfonyl chloride	Not provided	Likely C₈H₁₁ClO₃S*	~214.65 (estimated)	-SO₂Cl	Spirocyclic (oxabicyclohexane + cyclobutane), (1R,5R) stereochemistry
1-(Bromomethyl)-3-oxaspiro[bicyclo[3.1.0]hexane-2,1'-cyclobutane], cis	2187426-60-2	C₉H₁₃BrO	217.1	-Br (bromomethyl)	Spirocyclic (oxabicyclohexane + cyclobutane), bromoalkyl substituent
rac-[(1R,5S)-3-Oxaspiro[...]methanamine, cis	2137629-40-2	C₉H₁₅NO	153.22	-NH₂ (amine)	Spirocyclic (oxabicyclohexane + cyclobutane), racemic (1R,5S) stereochemistry
3-Oxabicyclo[3.1.0]hexan-6-ylmethanesulfonyl chloride	1858670-45-7	C₆H₉ClO₃S	196.65	-SO₂Cl	Non-spiro bicyclic (oxabicyclohexane), simpler ring system
(1R,5R)-4-Oxospiro[bicyclo[...]-6-carboxylic acid	1932495-03-8	C₉H₁₀O₃	166.18	-COOH (carboxylic acid)	Spirocyclic (bicyclohexane + cyclopropane), acidic functional group

*Estimated based on structural analogy to .

Key Observations :

• Functional Group Diversity : The sulfonyl chloride group in the target compound distinguishes it from bromo (), amine (), and carboxylic acid () derivatives. Sulfonyl chlorides are more reactive in nucleophilic substitutions (e.g., forming sulfonamides) compared to bromides or amines .
• Spiro vs.
• Stereochemical Variations : The (1R,5R) configuration contrasts with the racemic (1R,5S) amine in , highlighting the importance of stereochemistry in pharmacological activity or synthetic pathways.

Pharmacological and Industrial Relevance

• Spirocyclic Motifs : Spiro compounds are prized in medicinal chemistry for their conformational restriction, which enhances target selectivity. The cyclobutane in the target compound may improve metabolic stability over smaller rings (e.g., cyclopropane in ) .